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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the use of Insta-Gel Plus, a versatile
liquid scintillation cocktail, for the quantification of radioactivity in suspended solids. This
methodology is particularly relevant for applications in environmental monitoring, metabolic
studies, and drug metabolite analysis where the analyte of interest is present in a particulate
form.

Introduction to Insta-Gel Plus for Suspended Solids

Insta-Gel Plus is a multipurpose liquid scintillation cocktail that is highly effective for counting
agueous and non-aqueous samples.[1] Its key feature for the analysis of suspended solids is
its ability to form a stable gel, which immobilizes particulate matter, ensuring a uniform
suspension and reproducible counting geometry.[1] This is crucial for obtaining accurate and
precise measurements in liquid scintillation counting (LSC). The cocktail can hold up to 50%
water and is proficient at counting samples in a gel phase, making it ideal for applications such
as counting radiolabeled TLC scrapings or other powdered samples.[1]

Liquid scintillation counting operates on the principle of converting the kinetic energy of nuclear
emissions (e.g., beta particles) into light energy, which is then detected and quantified.[2] For
suspended solids, achieving a homogeneous mixture of the sample within the scintillation
cocktail is paramount to ensure that the emitted radiation efficiently interacts with the scintillator
molecules.[3] The gel-forming property of Insta-Gel Plus facilitates this by preventing the
settling of particles.
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Data Presentation

The following table summarizes the performance characteristics of Insta-Gel Plus based on

available data. This information is critical for experimental design and data interpretation.

Counting
Paramete Sample o . . Referenc
Isotope Efficiency Vial Type  Stability
r Load
(%)
Counting Polyethyle
o 3H 5% ~25% Stable [4][5]
Efficiency ne
Counting Polyethyle Decrease
o 3H 50% ~10% _ [4115]
Efficiency ne over time
Counting Polyethyle
o 14C 5% ~90% Stable [4115]
Efficiency ne
Counting Polyethyle Decrease
o 14C 50% ~80% . [4][5]
Efficiency ne over time
Not
) 2g CaCOs specified,
Counting ] Not
o 14C in 4mL but - Stable [6]
Efficiency ) specified
H20 consistent
results
Sample
_p Aqueous - Up to 50% - - [1]
Holding

Note: Counting efficiency can be influenced by factors such as the type of suspended solid,

particle size, and the presence of quenching agents. It is recommended to determine the

counting efficiency for your specific sample type. A decrease in counting efficiency over time

was observed for high sample loads in polyethylene vials, while samples in borosilicate glass

vials remained stable.[4][5]

Experimental Protocols
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This section outlines detailed protocols for the preparation and counting of suspended solids
using Insta-Gel Plus. The primary method involves the collection of suspended solids on a
filter, followed by immersion of the filter in the scintillation cocktail.

Materials and Equipment

 Insta-Gel Plus liquid scintillation cocktail

e Liquid Scintillation Counter

e 20 mL scintillation vials (borosilicate glass recommended for long-term stability)[4][5]
« Filtration apparatus (e.g., vacuum filter holder, funnel)

o Glass fiber filters or other filter types compatible with the sample and cocktail

» Pipettes and appropriate safety equipment (gloves, lab coat, safety glasses)

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

revvity.com [revvity.com]
uwm.edu [uwm.edu]
hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]

1.
2.
3.
e 4. researchgate.net [researchgate.net]
5. inis.iaea.org [inis.iaea.org]

6.

MEASUREMENT OF AMBIENT CARBON-14 BY USING THE GEL SUSPENSION
COUNTING METHOD - PubMed [pubmed.ncbi.nim.nih.gov]
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solids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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